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Introduction
Cobalt ammonium phosphate (NH₄CoPO₄·H₂O) is an inorganic compound that has garnered

interest for its potential applications in various fields, including energy storage and catalysis.[1]

[2] The co-precipitation method offers a simple, rapid, and cost-effective route for the synthesis

of this material.[3] This technique involves the simultaneous precipitation of cobalt, ammonium,

and phosphate ions from an aqueous solution to form a solid. Key synthesis parameters such

as pH, temperature, and precursor concentrations can be meticulously controlled to tailor the

physicochemical properties of the final product, including its particle size, morphology, and

crystallinity.[1]

These application notes provide detailed protocols for the co-precipitation synthesis of cobalt

ammonium phosphate and summarize the key quantitative data from various studies to

facilitate reproducible research and development.

Physicochemical Properties
A summary of the key physicochemical properties of cobalt ammonium phosphate is presented

in the table below. This data is crucial for the characterization and potential application of the

synthesized material.
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Property Value

Chemical Formula NH₄CoPO₄·H₂O (Monohydrate)

NH₄CoPO₄ (Anhydrous)

Molecular Weight 189.96 g/mol (Monohydrate)

171.943 g/mol (Anhydrous)

CAS Number 16827-96-6 (Monohydrate)

14590-13-7 (Anhydrous)

Appearance Red-violet powder (Hydrate)

Violet powder (Anhydrous)

Solubility Insoluble in water; Soluble in acids

Experimental Protocols
The following protocols provide detailed methodologies for the co-precipitation synthesis of

cobalt ammonium phosphate.

Protocol 1: General Co-precipitation Synthesis of Cobalt
Ammonium Phosphate Monohydrate
This protocol outlines the fundamental steps for synthesizing cobalt ammonium phosphate

monohydrate.

Materials:

Soluble cobalt(II) salt (e.g., cobalt chloride (CoCl₂·6H₂O), cobalt nitrate (Co(NO₃)₂·6H₂O),

cobalt sulfate (CoSO₄·7H₂O))

Ammonium phosphate source (e.g., diammonium phosphate ((NH₄)₂HPO₄), ammonium

dihydrogen phosphate (NH₄H₂PO₄))

Deionized water
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Ammonium hydroxide solution (for pH adjustment)

Phosphoric acid (for pH adjustment, if necessary)

Ethanol (for washing)

Equipment:

Beakers

Magnetic stirrer and stir bar

pH meter

Büchner funnel and filter paper

Drying oven

Procedure:

Precursor Solution Preparation:

Prepare an aqueous solution of a soluble cobalt(II) salt.

Prepare a separate aqueous solution of an ammonium phosphate source.

Precipitation:

With continuous stirring, slowly add the cobalt(II) salt solution to the ammonium phosphate

solution. Alternatively, the two solutions can be added simultaneously to a reaction vessel

containing deionized water.

Monitor the pH of the reaction mixture. Adjust the pH to the desired range (typically

between 4.6 and 5.9 for the monohydrate) by the dropwise addition of ammonium

hydroxide solution. The formation of a precipitate should be observed.[1]

Aging:
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Continue stirring the suspension for a predetermined period (e.g., 1-2 hours) to allow for

the growth and aging of the precipitate.[3]

Washing and Filtration:

Separate the precipitate from the solution by filtration using a Büchner funnel.

Wash the precipitate several times with deionized water to remove any unreacted

precursors and byproducts.[1]

Perform a final wash with ethanol.[3]

Drying:

Dry the collected precipitate in an oven at a suitable temperature (e.g., 60-80 °C) until a

constant weight is achieved.[1][3] The resulting product is cobalt ammonium phosphate

monohydrate.

Protocol 2: Synthesis of Different Hydration States
The hydration state of the final product can be influenced by the reaction temperature.[1]

For Cobalt Ammonium Phosphate Hexahydrate (NH₄CoPO₄·6H₂O): Conduct the

precipitation reaction at room temperature (approximately 20 °C).[1][4]

For Cobalt Ammonium Phosphate Monohydrate (NH₄CoPO₄·H₂O): To favor the formation of

the monohydrate, perform the precipitation at an elevated temperature, in the range of 40-60

°C.[1][4]

Quantitative Data and Characterization
The following table summarizes key quantitative parameters and resulting material properties

from various studies on the synthesis of cobalt phosphate and related materials via co-

precipitation. Note that direct comparative studies for cobalt ammonium phosphate are not

readily available, and some data is for closely related cobalt phosphate compounds.
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Parameter Value/Range
Resulting
Properties/Observations

Precursor Concentration 0.1 M - 0.5 M

For cobalt phosphate

nanoparticles, varying

precursor concentrations were

successfully used.[5][6] Lower

precursor concentrations can

lead to smaller nanoparticle

sizes.[7]

pH 4.6 - 5.9

Optimal range for the

precipitation of the

monohydrate form.[1]

Temperature 20 °C (Room Temperature)

Favors the formation of cobalt

ammonium phosphate

hexahydrate

(NH₄CoPO₄·6H₂O).[1][4]

40 - 60 °C

Favors the formation of cobalt

ammonium phosphate

monohydrate

(NH₄CoPO₄·H₂O).[1][4]

Morphology
Platelike or anisotropic nano-

rectangular

Typical morphology for co-

precipitated cobalt ammonium

phosphate.[3][5]

Particle Size 30 - 50 nm

Spherical nanoparticles of

cobalt phosphate have been

synthesized using a reverse

micelle route.[8]

Electrochemical Properties
Specific Capacitance: ~1889

Fg⁻¹

Reported for cobalt phosphate

nanoparticles, indicating

potential for supercapacitor

applications.[2][6]
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Caption: Experimental workflow for the co-precipitation synthesis of cobalt ammonium

phosphate.
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Caption: Influence of synthesis parameters on the final properties of cobalt ammonium

phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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